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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Btk-IN-18, a potent and
selective covalent inhibitor of Bruton's tyrosine kinase (Btk), in immunology research. Detailed
protocols for key in vitro and in vivo experiments are provided to facilitate the investigation of
Btk signaling in various immunological contexts, including B-cell activation, autoimmune
disease models, and off-target kinase profiling.

Introduction to Btk-IN-18

Btk-IN-18 is a powerful research tool for dissecting the roles of Btk in immune cell function. As
a covalent inhibitor, it forms an irreversible bond with a cysteine residue (Cys481) in the active
site of Btk, leading to sustained inhibition of its kinase activity.[1] This property makes it
particularly useful for studies requiring long-lasting and complete Btk inactivation. Btk is a
critical component of the B-cell receptor (BCR) signaling pathway and is also involved in
signaling downstream of other immune receptors, such as Fc receptors.[2][3] Dysregulation of
Btk activity is implicated in various autoimmune and inflammatory diseases, making it a key
therapeutic target.[3][4]

Data Presentation: Quantitative Analysis of Btk-IN-
18 Activity

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15139511?utm_src=pdf-interest
https://www.benchchem.com/product/b15139511?utm_src=pdf-body
https://www.benchchem.com/product/b15139511?utm_src=pdf-body
https://www.benchchem.com/product/b15139511?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10332445/
https://www.promega.de/-/media/files/resources/protocols/kinase-enzyme-appnotes/btk-kinase-assay-protocol.pdf?rev=defa2b08217742868eb72b913545bab9&sc_lang=en
https://www.researchgate.net/figure/Kinome-profiling-using-the-KINOMEscan-assay-for-the-first-and-second-generation-BTK_fig1_369145131
https://www.researchgate.net/figure/Kinome-profiling-using-the-KINOMEscan-assay-for-the-first-and-second-generation-BTK_fig1_369145131
https://pmc.ncbi.nlm.nih.gov/articles/PMC7186163/
https://www.benchchem.com/product/b15139511?utm_src=pdf-body
https://www.benchchem.com/product/b15139511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

The following table summarizes the inhibitory activity of Btk-IN-18 against its primary target,

Btk, and a panel of other kinases. This data is essential for understanding the potency and

selectivity of the inhibitor.

Target Kinase IC50 (nM) Assay Conditions Reference
Btk 142 In vitro kinase assay [1]

Btk (in human whole 84 Anti-lgM-induced B- 1]

blood) cell activation

BMX 129 In vitro kinase assay [1]

LCK 130 In vitro kinase assay [1]

ErbB4 377 In vitro kinase assay [1]

TEC 409 In vitro kinase assay [1]

TXK 1770 In vitro kinase assay [1]

Signaling Pathway Analysis

The following diagram illustrates the B-cell receptor (BCR) signaling pathway and the point of

intervention for Btk-IN-18.
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BCR signaling pathway and Btk-IN-18's point of inhibition.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of
Btk-IN-18 in an immunological context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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